5-(Bromomethyl)-6-methylhept-1-ene
Overview
Description
5-(Bromomethyl)-6-methylhept-1-ene, also known as 5-bromo-1-methylheptene, is an organic compound with the molecular formula C7H13Br. It is a colorless liquid at room temperature that is soluble in most organic solvents. 5-bromo-1-methylheptene is a versatile compound used in a variety of applications, including synthetic organic chemistry, pharmaceuticals, and materials science.
Scientific Research Applications
Organic Synthesis and Catalysis
Brominated compounds are pivotal in organic synthesis, serving as intermediates in the formation of complex molecules. For instance, the synthesis of enamides followed by aryl radical cyclization showcases the utility of brominated intermediates in constructing heterocyclic compounds (Kato et al., 2003). Similarly, bromocycloetherification demonstrates the application of brominated substances in synthesizing cyclic ethers, highlighting their role in achieving stereoselectivity in chemical reactions (Denmark & Burk, 2012).
Pharmaceutical and Medicinal Chemistry
Brominated compounds have been investigated for their potential in drug discovery and medicinal chemistry. For example, derivatives of brominated pyranones were synthesized as precursors to compounds with potential biological activity, illustrating the role of brominated intermediates in the development of new pharmaceutical agents (Biagetti et al., 2002).
Material Science and Polymer Chemistry
In the realm of materials science, brominated compounds contribute to the advancement of polymer chemistry. The development of monomers derived from lactide for toughening polylactide demonstrates the incorporation of brominated intermediates in enhancing the properties of biodegradable plastics (Jing & Hillmyer, 2008).
properties
IUPAC Name |
5-(bromomethyl)-6-methylhept-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17Br/c1-4-5-6-9(7-10)8(2)3/h4,8-9H,1,5-7H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHGXQINMIHXECZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CCC=C)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromomethyl)-6-methylhept-1-ene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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